Cas no 374708-39-1 (9-methyl-10-phenyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one)

9-methyl-10-phenyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one structure
374708-39-1 structure
Product Name:9-methyl-10-phenyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one
CAS No:374708-39-1
MF:C22H18O3
MW:330.376526355743
CID:6645309
PubChem ID:707693
Update Time:2024-02-29

9-methyl-10-phenyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-10-phenyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one
    • Inchi: 1S/C22H18O3/c1-13-21(14-7-3-2-4-8-14)18-11-17-15-9-5-6-10-16(15)22(23)25-19(17)12-20(18)24-13/h2-4,7-8,11-12H,5-6,9-10H2,1H3
    • InChI Key: UDOKCFBPGJSCEN-UHFFFAOYSA-N
    • SMILES: O1C(C2CCCCC=2C2C=C3C(C4C=CC=CC=4)=C(C)OC3=CC1=2)=O

Computed Properties

  • Exact Mass: 330.125594432g/mol
  • Monoisotopic Mass: 330.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 39.4Ų
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